2-(Bromomethyl)-2-(3-bromo-4-methylphenyl)-1,3-dioxolane

• CAS No.: 60207-26-3
• Molecular Formula: C11H12Br2O2
• Molecular Weight: 336.02 g/mol
• IUPAC Name: 2-(bromomethyl)-2-(3-bromo-4-methylphenyl)-1,3-dioxolane
• InChI: InChI=1S/C11H12Br2O2/c1-8-2-3-9(6-10(8)13)11(7-12)14-4-5-15-11/h2-3,6H,4-5,7H2,1H3
• InChI Key: UAGQBAHCAHZZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2(OCCO2)CBr)Br

Description

2-(Bromomethyl)-2-(3-bromo-4-methylphenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C11H12Br2O2 and its molecular weight is 336.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and hot (50° C) solution of 64 parts of 1-(3-bromo-4-methylphenyl)-1-ethanone in 160 parts of 1-butanol are added dropwise, during a 1 hour-period, 48 parts of bromine without external heating. After stirring for 1 hour at room temperature, there are added successively 21.7 parts of 1,2-ethanediol, 6 parts of 4-methylbenzenesulfonic acid and 720 parts of benzene and the whole is stirred and refluxed overnight with water-separator. The reaction mixture is evaporated and the residue is taken up in 2,2'-oxybispropane. The resulting solution is washed successively once with a diluted sodium hydroxide solution and three times with water, dried, filtered and evaporated. The residue is distilled, yielding 57 parts (57%) of 2-(bromomethyl)-2-(3-bromo-4-methylphenyl)-1,3-dioxolane; bp. 126°-130° C. at 0.1 mm. pressure.